(+)-Vincadifformine
Overview
Description
(+)-vincadifformine is an aspidosperma alkaloid that is the methyl ester of 2,3-didehydroaspidospermidine-3-carboxylic acid. It is a conjugate base of a (+)-vincadifformine(1+). It is an enantiomer of a (-)-vincadifformine.
Scientific Research Applications
Cytotoxic and Antimicrobial Activities
(+)-Vincadifformine and its derivatives have demonstrated significant cytotoxicities against various tumor cell lines, particularly in head and neck squamous cell carcinoma, and have exhibited notable antimicrobial activities against fungi and bacteria (Zhang et al., 2014). Additionally, these compounds have been found to inhibit the synthesis of nucleic acids and proteins in tumor cells, showcasing their potential in cancer therapy (Šturdíková et al., 1986).
Stress-Induced Modification
Research has investigated the stress-induced modification of indole alkaloids, including (+)-Vincadifformine, in plants. The study highlighted the role of cytochrome P450 enzymes in the oxidative modification of these alkaloids in response to stress, proposing a new category of compounds called "phytomodificines" (Abouzeid et al., 2019).
Chemical Synthesis
Efforts in chemical synthesis have focused on developing methods for the total synthesis of (+)-Vincadifformine. This includes approaches using iminium ion triggered cascade reactions and other complex chemical processes (Pandey & Kumara, 2011), (Pan et al., 2019).
Chromatographic Studies
Chromatographic behavior studies of (+)-Vincadifformine enantiomers have been conducted, exploring different retention and selectivity parameters, and highlighting the importance of such studies in the purification and characterization of these compounds (Zsadon et al., 1983).
Antiplasmodial and Cytotoxicity Analysis
Investigations into the antiplasmodial activity of (+)-Vincadifformine and its derivatives have shown promising results against Plasmodium falciparum strains, along with cytotoxicity assessments on cancer cell lines, suggesting potential uses in antimalarial and cancer treatments (Mustofa et al., 2015).
properties
Product Name |
(+)-Vincadifformine |
|---|---|
Molecular Formula |
C21H26N2O2 |
Molecular Weight |
338.4 g/mol |
IUPAC Name |
methyl (1S,12R,19R)-12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9-tetraene-10-carboxylate |
InChI |
InChI=1S/C21H26N2O2/c1-3-20-9-6-11-23-12-10-21(19(20)23)15-7-4-5-8-16(15)22-17(21)14(13-20)18(24)25-2/h4-5,7-8,19,22H,3,6,9-13H2,1-2H3/t19-,20-,21-/m1/s1 |
InChI Key |
GIGFIWJRTMBSRP-NJDAHSKKSA-N |
Isomeric SMILES |
CC[C@]12CCCN3[C@H]1[C@]4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC |
SMILES |
CCC12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC |
Canonical SMILES |
CCC12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC |
Origin of Product |
United States |
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